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Compound of Interest

Compound Name: FPL-55712 free base

Cat. No.: B1662943 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
FPL-55712 is a pioneering pharmacological tool, recognized as a potent and selective

antagonist of the cysteinyl leukotriene receptor 1 (CysLT1). Its ability to inhibit the signaling

pathways of leukotrienes, which are key mediators in inflammatory and allergic responses, has

made it an invaluable compound in the study of asthma, allergic rhinitis, and other inflammatory

diseases. Accurate and reproducible experimental results hinge on the correct preparation and

storage of FPL-55712 stock solutions. These application notes provide detailed protocols and

critical data for the preparation of FPL-55712 free base stock solutions to ensure their stability

and efficacy in research applications.

Physicochemical and Solubility Data
A comprehensive understanding of the physicochemical properties of FPL-55712 free base is

essential for the accurate preparation of stock solutions. The following table summarizes key

quantitative data.
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Property Value Source(s)

Molecular Weight 498.52 g/mol [1]

Molecular Formula C₂₇H₃₀O₉ [1]

CAS Number 40785-97-5 [1]

Purity ≥97% [1]

Solubility in 100mM NaOH Soluble to 50 mM [1]

Solubility in 0.1M NaOH 5 mg/mL (10.03 mM) [2]

Storage of Solid
Store at -20°C for up to 3

years
[2]

Storage of Solution in Solvent Store at -80°C for up to 1 year [2]

Experimental Protocols
Protocol 1: Preparation of a 10 mM Stock Solution in
DMSO
Materials:

FPL-55712 free base (solid powder)

Anhydrous or molecular sieve-dried Dimethyl Sulfoxide (DMSO)

Sterile, amber or light-protecting polypropylene or glass vials

Calibrated micropipettes and sterile tips

Vortex mixer

Optional: Sonicator or water bath

Procedure:
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Weighing: Accurately weigh the desired amount of FPL-55712 free base powder. To prepare

1 mL of a 10 mM stock solution, weigh out 4.985 mg of FPL-55712 (Molecular Weight =

498.52 g/mol ).

Dissolution: Add the appropriate volume of anhydrous DMSO to the vial containing the FPL-

55712 powder. For 4.985 mg, add 1 mL of DMSO.

Mixing: Tightly cap the vial and vortex thoroughly until the solid is completely dissolved. If

dissolution is slow, sonication for a few minutes or gentle warming in a water bath (not

exceeding 40°C) can aid in solubilization.[2] Visually inspect the solution to ensure no

particulates are present.

Aliquoting: To avoid repeated freeze-thaw cycles, which can degrade the compound, aliquot

the stock solution into smaller, single-use volumes in sterile, amber vials.

Labeling: Clearly label each aliquot with the compound name, concentration (10 mM),

solvent (DMSO), and the date of preparation.

Storage: Store the aliquots at -80°C for long-term storage (up to 1 year).[2] For short-term

use, storage at -20°C is also acceptable.

Protocol 2: Preparation of a Stock Solution in Alkaline
Solution
For certain experimental applications, a stock solution in an alkaline medium may be required.

Materials:

FPL-55712 free base (solid powder)

100 mM Sodium Hydroxide (NaOH) solution

Sterile, polypropylene or glass vials

Calibrated micropipettes and sterile tips

Vortex mixer
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Procedure:

Weighing: Weigh the desired amount of FPL-55712 free base powder. For example, to

prepare 1 mL of a 50 mM stock solution, weigh out 24.93 mg.

Dissolution: Add the appropriate volume of 100 mM NaOH solution to the FPL-55712

powder.

Mixing: Vortex the solution until the powder is fully dissolved. Sonication may be

recommended to facilitate dissolution.[2]

Aliquoting and Storage: Aliquot and store the solution as described in Protocol 1. It is crucial

to note that the stability of FPL-55712 in aqueous alkaline solutions over time has not been

extensively reported; therefore, it is recommended to prepare these solutions fresh before

use.

Mandatory Visualizations

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b1662943?utm_src=pdf-body
https://www.targetmol.com/compound/fpl%2055712
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1662943?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Workflow for Stock Solution Preparation

1. Weigh FPL-55712 Free Base

2. Add Anhydrous DMSO

3. Vortex/Sonicate to Dissolve

4. Aliquot into Single-Use Vials

5. Store at -80°C

Click to download full resolution via product page

Caption: Workflow for preparing FPL-55712 free base stock solution.
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FPL-55712 Mechanism of Action

Leukotriene D4 (LTD4)
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Caption: FPL-55712 competitively antagonizes the CysLT1 receptor.

Conclusion
The protocols and data presented in these application notes are intended to provide

researchers with the necessary information to prepare reliable and stable stock solutions of

FPL-55712 free base. Adherence to these guidelines, particularly with respect to using high-

purity solvents, proper storage conditions, and avoiding repeated freeze-thaw cycles, is

paramount for obtaining accurate and reproducible results in studies investigating the roles of

cysteinyl leukotrienes in health and disease.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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